(6-Chloro-8-methyl-2-phenyl-imidazo[1,2-a]pyridin-3-yl)-acetaldehyde

• Molecular Formula: C16H13ClN2O
• Molecular Weight: 284.74 g/mol
• IUPAC Name: 2-(6-chloro-8-methyl-2-phenylimidazo[1,2-a]pyridin-3-yl)acetaldehyde
• InChI: InChI=1S/C16H13ClN2O/c1-11-9-13(17)10-19-14(7-8-20)15(18-16(11)19)12-5-3-2-4-6-12/h2-6,8-10H,7H2,1H3
• InChI Key: QDNFSFXUYAHHHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN2C1=NC(=C2CC=O)C3=CC=CC=C3)Cl

Description

(6-Chloro-8-methyl-2-phenyl-imidazo[1,2-a]pyridin-3-yl)-acetaldehyde is a useful research compound. Its molecular formula is C16H13ClN2O and its molecular weight is 284.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A dry round bottom flask was charged with anhydrous CH2Cl2 (4 mL) and anhydrous DMSO (116 μL, 1.63 mmol) and cooled to −78° C. Oxalyl chloride (85 μL, 0.97 mmol) was added and the resulting clear solution was stirred at −78° C. for 1 h. 2-(6-Chloro-8-methyl-2-phenyl-imidazo[1,2-a]pyridin-3-yl)-ethanol 43b (233 mg, 0.81 mmol) was suspended in CH2Cl2 (2 mL) and added via syringe to the oxalyl chloride/DMSO mixture. After the resulting yellow/opaque solution had stirred at −78° C. for 1 h, N,N-diisopropylethylamine (Hunigs base) (705 mL, 4.06 mmol) was added. The solution was warmed to 0° C. and stirred for 2 h. Water (20 mL) was added and the crude reaction was washed with CH2Cl2 (2×30 mL). The organic washes were combined, dried (Na2SO4), filtered and concentrated. The crude product was purified by silica gel column chromatography with 30-80% EtOAc/hexanes to yield the title compound (64 mg, 28%) as an orange oil. 1H NMR (400 mHz, CDCl3) δ 9.74 (d, J=1.47 Hz, 1H), 7.77 (s, 1H), 7.63 (d, J=7.70 Hz, 2H), 7.46-7.35 (m, 4H), 7.00 (d, J=0.73 Hz, 1H), 4.09 (s, 2H), 2.63 (s, 3H); DEPT (100 mHz, CDCl3) CH3: 17.1, CH2: 39.6, CH: 196.0, 128.9, 128.8, 128.4, 125.1, 119.0. Mass spectrum (m/e) 285 (M+1)+.